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Compound of Interest

Compound Name: 3-Bromo-1-indanone

Cat. No.: B152551

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety data and handling
precautions for 3-Bromo-1-indanone (CAS No: 40774-41-2), a key intermediate in various
synthetic applications. Adherence to these guidelines is crucial for ensuring a safe laboratory
environment and minimizing potential risks associated with the handling of this compound.

Core Safety and Hazard Information

3-Bromo-1-indanone is classified as a hazardous substance, and appropriate caution should
be exercised during its handling, storage, and disposal. The primary hazards associated with

this chemical include skin irritation, serious eye irritation, and potential respiratory irritation.[1]
[2] It is also harmful if swallowed or in contact with skin.[3]

GHS Hazard and Precautionary Statements
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Category

Code

Statement

Hazard Statements

H302

Harmful if swallowed.

H315 Causes skin irritation.[2]
Causes serious eye irritation.
H319
[2]
H332 Harmful if inhaled.
May cause respirato
H335 Y P Y

irritation.[1][4]

Precautionary Statements

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr
ay.[1]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[1][2]

P302 + P352

IF ON SKIN: Wash with plenty

of soap and water.[1][2]

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Physicochemical Properties

A thorough understanding of the physical and chemical properties of 3-Bromo-1-indanone is
essential for its safe handling and for designing experimental protocols.
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Property Value

Molecular Formula CoH7BrOJ[3][5]

Molecular Weight 211.06 g/mol [5][6]

CAS Number 40774-41-2[3][5]

Appearance Solid

Melting Point 54.5-55 °C[6]

Boiling Point 271.3 °C at 760 mmHg][3][6]

Density 1.631 g/cm3[3]

Flash Point 97.2 °C[3]

Storage Temperature 2-8 °C, under an inert atmosphere.[3]

Experimental Protocols: Safe Handling and
Emergency Procedures

Detailed protocols for handling, storage, and in case of accidental exposure are critical for
mitigating risks.

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure, 3-Bromo-1-indanone should be handled in a well-ventilated area,
preferably within a chemical fume hood.[3] The following PPE is mandatory:

o Eye Protection: Chemical safety goggles or a face shield.[3]
e Hand Protection: Chemical-resistant gloves.[3]

» Body Protection: A laboratory coat and appropriate protective clothing to prevent skin
exposure.[3][4]
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Personal Protective Equipment (PPE) for Handling 3-Bromo-1-indanone

Start: Prepare to handle
3-Bromo-1-indanone

Work in a Chemical Fume Hood

'

Wear Chemical Safety Goggles
or Face Shield

'

Wear Chemical-Resistant Gloves

'

(Wear a Laboratory CoaD

Proceed with Handling

Click to download full resolution via product page

Caption: Required Personal Protective Equipment Workflow.

First-Aid Measures

In the event of accidental exposure, the following first-aid measures should be immediately
implemented:

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.[1][3]
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o Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes while removing contaminated clothing.[1][3] If skin irritation occurs,
seek medical advice.[2]

o Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and seek immediate medical
attention.[1][3]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[3][7]

Accidental Release Measures

In the case of a spill, the area should be evacuated. The spilled material should be mixed with
an inert absorbent material, such as sand, and collected into a tightly closed container for
disposal.[3] It is important to prevent the material from entering drains or water courses.[3]
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3-Bromo-1-indanone Spill Response Protocol

(Evacuate Immediate Area)
Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)
Contain the Spill with
Inert Absorbent Material (e.g., Sand)

'

Carefully Collect Absorbed Material
into a Sealed Container

(Decontaminate the Spill Area)

Dispose of Waste in Accordance
with Local Regulations

Spill Cleaned Up

Click to download full resolution via product page

Caption: Logical Workflow for Handling a Spill.
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Stability and Reactivity

3-Bromo-1-indanone is stable under recommended storage conditions.[2] However, it is
important to avoid heat, flames, and sparks.[3] This compound is incompatible with strong
oxidizing agents, strong reducing agents, strong bases, and strong acids.[4] Hazardous
combustion products include carbon monoxide and hydrogen bromide.[3]

Toxicological and Ecological Information

Detailed toxicological studies for 3-Bromo-1-indanone are not readily available in the reviewed
literature.[2][3] Similarly, comprehensive ecological information is limited. It is advised to
prevent the release of this chemical into the environment.[3][4]

Disposal Considerations

Disposal of 3-Bromo-1-indanone and its containers must be conducted in accordance with
local, regional, and national hazardous waste regulations.[3][4] Chemical waste generators
must determine whether a discarded chemical is classified as a hazardous waste.[4]

This guide is intended to provide essential safety information for trained professionals. It is not
a substitute for a comprehensive risk assessment that should be conducted prior to any new or
modified experimental procedure involving 3-Bromo-1-indanone. Always refer to the most
current Safety Data Sheet (SDS) from your supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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